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Compound of Interest

Compound Name: Lawsone

Cat. No.: B1674593

This guide provides essential safety protocols, operational procedures, and disposal plans for
handling Lawsone (2-hydroxy-1,4-naphthoquinone) in a laboratory setting. The information is
intended for researchers, scientists, and drug development professionals to ensure safe
handling and minimize exposure risks.

Hazard Identification and Classification

Lawsone is classified as a hazardous substance. It is crucial to understand its potential risks
before handling.

» GHS Classification:
o Skin Irritation (Category 2)[1][2]
o Serious Eye Irritation (Category 2A)[1][2]

o Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory Tract
Irritation[1][2]

e Hazard Statements:
o H315: Causes skin irritation.[1][2]

o H319: Causes serious eye irritation.[1][2]
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o H335: May cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Lawsone to prevent

direct contact and inhalation.

PPE Category

Item

Specification

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended. Ensure gloves
are inspected for integrity

before use.[3]

Eye/Face Protection

Safety goggles or face shield

Goggles should provide a
complete seal around the
eyes. A face shield should be
used when there is a risk of
splashing.[1][2][4]

Skin and Body Protection

Laboratory coat or coveralls

Along-sleeved lab coat is the
minimum requirement. For
larger quantities or potential for
significant exposure, chemical-
resistant coveralls are
recommended.[1][2][5]

Respiratory Protection

NIOSH-approved respirator

Required when handling the
powder outside of a fume hood
or in poorly ventilated areas to

avoid inhaling dust particles.[2]

[4]

Quantitative Data Summary

This table summarizes key quantitative data for Lawsone.
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Property Value Reference

Molecular Formula C10H603 [1][6]

Molecular Weight 174.16 g/mol [1][6]
Yellow to red-orange solid

Appearance [1107]
powder

Melting Point 192-195 °C [1]

Boiling Point 265.11 °C at 760 mmHg [1]

Solubility Soluble in DMSO [8][9]

o 100 mg/kg (intraperitoneal,

Toxicity (LD50) [10]

mouse)

Operational and Disposal Plans

This section provides step-by-step guidance for the safe handling, storage, and disposal of
Lawsone.

Safe Handling Workflow

The following diagram illustrates the standard workflow for safely handling Lawsone in a
laboratory setting.
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Caption: Workflow for Safe Handling of Lawsone.
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Step-by-Step Handling Procedures

e Preparation:
o Conduct a thorough risk assessment for the planned experiment.
o Put on all required PPE: lab coat, chemical-resistant gloves, and safety goggles.[1][2]

o Prepare the work area. All handling of solid Lawsone should be done in a certified
chemical fume hood to avoid inhalation of the powder.[1]

e Handling:
o Carefully weigh the required amount of Lawsone powder. Avoid creating dust.[2]

o When preparing solutions, add the solvent to the Lawsone powder slowly to prevent
splashing.

o Keep containers closed when not in use.
e Storage:
o Store Lawsone in a tightly sealed container in a cool, dry, and well-ventilated area.[1]

o It should be stored locked up and away from incompatible materials.[1] For long-term
storage, keep the powder at -20°C.[8][9]

o Solutions of Lawsone in a solvent should be stored at -80°C for up to one year.[8][9]

Spill and Emergency Procedures
e Small Spills:

o Evacuate non-essential personnel from the area.[1]

o Wearing appropriate PPE, cover the spill with an absorbent, non-combustible material like
sand or vermiculite.[1]

o Carefully sweep up the material and place it in a sealed container for disposal.
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o Decontaminate the spill area with alcohol and then wash with soap and water.[1][11]

o First Aid:

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing.[1][2]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and
easy to do. Seek medical attention.[1][2]

o Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.[1][2]

o Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.[2]

Disposal Plan

e Chemical Waste:

o All waste containing Lawsone, including contaminated absorbent materials, must be
disposed of as hazardous chemical waste.

o Place waste in a clearly labeled, sealed, and leak-proof container.
o Follow all local, state, and federal regulations for hazardous waste disposal.[1]
o Contaminated PPE:

o Disposable gloves and other contaminated disposable items should be placed in a sealed
bag and disposed of as hazardous waste.[11]

o Contaminated clothing should be decontaminated before reuse or disposed of as
hazardous waste.[1]

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://file.medchemexpress.com/batch_PDF/HY-N2493/Lawsone-SDS-MedChemExpress.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/lawsone
https://file.medchemexpress.com/batch_PDF/HY-N2493/Lawsone-SDS-MedChemExpress.pdf
https://www.extrasynthese.com/MSDS/GBR/0424_lawsone_MSDS_FDS.pdf
https://file.medchemexpress.com/batch_PDF/HY-N2493/Lawsone-SDS-MedChemExpress.pdf
https://www.extrasynthese.com/MSDS/GBR/0424_lawsone_MSDS_FDS.pdf
https://file.medchemexpress.com/batch_PDF/HY-N2493/Lawsone-SDS-MedChemExpress.pdf
https://www.extrasynthese.com/MSDS/GBR/0424_lawsone_MSDS_FDS.pdf
https://www.extrasynthese.com/MSDS/GBR/0424_lawsone_MSDS_FDS.pdf
https://www.benchchem.com/product/b1674593?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-N2493/Lawsone-SDS-MedChemExpress.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/lawsone
https://file.medchemexpress.com/batch_PDF/HY-N2493/Lawsone-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674593?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Experimental Protocol: Isolation of Lawsone from
Henna Leaves

This protocol describes a method for the isolation of Lawsone from powdered henna leaves,
adapted from published literature.[6]

Materials:

Powdered henna leaves

* n-hexane

e Toluene

e Sodium hydroxide (0.2 M)
e Hydrochloric acid (0.2 M)
» Diethyl ether

e Magnesium sulfate

e Soxhlet apparatus
 Rotary evaporator

e Separating funnel

Thin-layer chromatography (TLC) supplies (ethanol: ethyl acetate 1:2 solvent system)
Procedure:

» Extraction:

o Add approximately 40 g of powdered henna leaves to 1 L of distilled n-hexane.

o Stir the mixture continuously for 6-7 days.
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o Transfer the mixture to a thimble and place it in a Soxhlet apparatus. Heat for two days to
extract the compounds.

o Evaporate the solvent using a rotary evaporator.

e Separation:
o Dissolve the residue in 100 mL of toluene and transfer it to a separating funnel.

o Add 100 mL of 0.2 M sodium hydroxide solution, shake well, and allow the layers to
separate.

o Collect the aqueous layer, which now contains the sodium salt of Lawsone.

o Purification:

o

Acidify the aqueous layer with 0.2 M hydrochloric acid until a precipitate forms.

[e]

Extract the precipitate with diethyl ether.

(¢]

Wash the ether solution with 30 mL of water and then dry it using magnesium sulfate.

[¢]

Evaporate the ether under a vacuum to obtain a reddish-brown solid.
 Final Purification:

o Further purify the solid using thin-layer chromatography with an ethanol:ethyl acetate (1:2)
solvent system.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for
Lawsone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674593#personal-protective-equipment-for-
handling-lawsone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.extrasynthese.com/MSDS/GBR/0424_lawsone_MSDS_FDS.pdf
https://www.youtube.com/watch?v=5qvY1fjVuOM
https://m.youtube.com/watch?v=OdOj2xF4QQo
https://www.supplyone.com/safety-ppe/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11288359/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11288359/
https://en.wikipedia.org/wiki/Lawsone
https://www.targetmol.com/compound/lawsone
https://www.selleckchem.com/products/lawsone.html
https://www.thegoodscentscompany.com/data/rw1108811.html
https://pubchem.ncbi.nlm.nih.gov/compound/lawsone
https://www.benchchem.com/product/b1674593#personal-protective-equipment-for-handling-lawsone
https://www.benchchem.com/product/b1674593#personal-protective-equipment-for-handling-lawsone
https://www.benchchem.com/product/b1674593#personal-protective-equipment-for-handling-lawsone
https://www.benchchem.com/product/b1674593#personal-protective-equipment-for-handling-lawsone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1674593?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674593?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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